Cas no 1806288-93-6 (3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one
• CAS No: 1806288-93-6
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4975450
• Update Time: 2025-08-02

3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO/c11-5-4-9(14)10-7(6-12)2-1-3-8(10)13/h1-3H,4-6H2
• InChI Key： KHXCASFIIMIAIA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1C(CCBr)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one

3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one (CAS No. 1806288-93-6)

3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one is a complex organic compound with the CAS registry number 1806288-93-6. This compound belongs to the class of aromatic ketones and features a unique combination of functional groups, including a bromine atom, a fluorine atom, and a ketone group. The structure of this compound is characterized by a propanone backbone attached to a substituted phenyl ring, which introduces significant steric and electronic effects that influence its chemical reactivity and biological activity.

The synthesis of 3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one typically involves multi-step organic reactions, often employing Friedel-Crafts acylation or other electrophilic aromatic substitution techniques. The presence of electron-withdrawing groups such as bromine and fluorine on the aromatic ring enhances the reactivity of the ring towards electrophilic substitution, making it an ideal substrate for various organic transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

One of the most promising applications of 3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one lies in its potential as a precursor in drug discovery. The compound's structure provides a versatile scaffold for the development of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-proliferative activity against cancer cell lines, suggesting its utility in oncology research.

In addition to its pharmaceutical applications, 3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of semiconducting materials for flexible electronics or optoelectronic devices. Recent research has explored the integration of this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

The chemical stability and reactivity of 3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one have been extensively studied under various conditions. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its molecular structure and confirm its purity. These analytical techniques have also provided insights into the compound's degradation pathways under thermal or photochemical conditions, which are critical for its safe handling and storage.

From an environmental perspective, understanding the fate and transport of 3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one in natural systems is essential for risk assessment purposes. Studies have indicated that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its potential bioaccumulation in aquatic organisms and its impact on non-target species.

In conclusion, 3-Bromo-1-(2-(bromomethyl)-6-fluorophenyl)propan-1-one (CAS No. 1806288-93-6) is a versatile organic compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing scientific innovation while maintaining sustainability principles.